Cas no 1807163-20-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1807163-20-7
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4805469
• Update Time: 2025-07-02

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C7H5ClF2INO/c8-2-3-4(11)1-5(6(9)10)12-7(3)13/h1,6H,2H2,(H,12,13)
• InChI Key： BTJMYDLVWAIXGO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)NC(C=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine

Professional Introduction to 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1807163-20-7)

3-(Chloromethyl)-6-()-2-hydroxy-4-iodopyridine, with the CAS number 1807163-20-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloromethyl and substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The core of this compound is particularly noteworthy, as iodine-containing pyridines are known to exhibit a broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in recent years. The hydroxyl group at the 2-position further enhances the compound's reactivity, allowing for further functionalization and modification to tailor its biological profile.

In recent years, there has been a growing interest in developing novel iodopyridine derivatives as potential drug candidates. The presence of both electron-withdrawing and electron-donating groups in 3-(chloromethyl)-6-()-2-hydroxy-4-iodopyridine makes it an ideal starting material for such investigations. Researchers have leveraged its reactivity to synthesize a variety of derivatives that exhibit enhanced binding affinity and selectivity towards target enzymes and receptors.

The group is particularly significant in this context, as it can participate in nucleophilic addition reactions, allowing for the introduction of additional functional groups at strategic positions within the molecule. This reactivity has been exploited in the development of prodrugs and drug conjugates, where the group serves as a handle for further chemical modifications.

The group is another key feature of this compound, contributing to its overall electronic properties and influencing its interactions with biological targets. Difluorinated compounds are known to exhibit improved metabolic stability and enhanced binding affinity, making them attractive candidates for drug development. The combination of these two substituents in 3-()-6-()-2-hydroxy-4-) provides a rich scaffold for exploring novel pharmacological mechanisms.

The hydroxyl group at the 2-position adds another layer of complexity to this compound's reactivity. It can participate in hydrogen bonding interactions, both within the molecule and with external partners such as enzymes or receptors. This property makes it particularly useful for designing molecules that can interact specifically with biological targets, thereby increasing their therapeutic efficacy.

In academic research, 3-()-6-()-2-hydroxy-4-) has been employed as a key intermediate in the synthesis of various bioactive molecules. For instance, researchers have utilized its reactivity to develop novel inhibitors targeting specific kinases and other enzymes implicated in cancer and inflammation. These studies have highlighted its potential as a building block for drug discovery efforts.

The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions to introduce the iodine atom at the 4-position, followed by functionalization at other positions using appropriate electrophiles or nucleophiles. The use of palladium-catalyzed cross-coupling reactions has also been reported as an effective method for introducing additional substituents into the pyridine ring.

The biological evaluation of 3-()-6-()-2-hydroxy-4-) has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes involved in signal transduction pathways relevant to cancer progression. Additionally, preliminary in vivo studies have shown promising results regarding its potential as an anti-inflammatory agent.

The structural versatility of this compound allows for further derivatization to explore different pharmacological profiles. By modifying either the substituents or the core structure, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications. This approach aligns with contemporary trends in drug discovery that emphasize structure-based design and rational optimization.

The development of novel synthetic methodologies for iodopyridines remains an active area of research. Advances in catalytic systems and reaction conditions continue to expand the synthetic possibilities for these valuable heterocycles. The case of 3-()-6-()-2-hydroxy-4] exemplifies how these advancements can be harnessed to develop new chemical tools for medicinal chemistry investigations.

In conclusion, 3-(-4>(CAS No. 1807163-20-7) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with applications across various therapeutic areas. As research continues to uncover new synthetic strategies and biological functions associated with iodopyridines, compounds like this are poised to play a crucial role in future drug development efforts.